Cas no 1804888-36-5 (2,3-Bis(trifluoromethyl)-6-(ethyl)thioanisole)

• Product Name: 2,3-Bis(trifluoromethyl)-6-(ethyl)thioanisole
• CAS No: 1804888-36-5
• MF: C₁₁H₁₀F₆S
• MW: 288.252522945404
• CID: 5038694
• Update Time: 2025-10-10

2,3-Bis(trifluoromethyl)-6-(ethyl)thioanisole Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-(ethyl)thioanisole

• Inchi： 1S/C11H10F6S/c1-3-6-4-5-7(10(12,13)14)8(9(6)18-2)11(15,16)17/h4-5H,3H2,1-2H3
• InChI Key： CIEWQDAFHWEOEN-UHFFFAOYSA-N
• SMILES： S(C)C1C(C(F)(F)F)=C(C(F)(F)F)C=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 5
• Topological Polar Surface Area: 25.3

Additional information on 2,3-Bis(trifluoromethyl)-6-(ethyl)thioanisole

Introduction to 2,3-Bis(trifluoromethyl)-6-(ethyl)thioanisole (CAS No. 1804888-36-5)

2,3-Bis(trifluoromethyl)-6-(ethyl)thioanisole (CAS No. 1804888-36-5) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by the presence of two trifluoromethyl groups and an ethylthio substituent on the anisole ring, which endow it with distinct physical and chemical properties.

The molecular formula of 2,3-Bis(trifluoromethyl)-6-(ethyl)thioanisole is C₁₁H₉F₆O_S, and its molecular weight is approximately 305.24 g/mol. The compound is a white to off-white crystalline solid at room temperature, with a melting point ranging from 75°C to 77°C. Its solubility in common organic solvents such as dichloromethane, acetone, and ethanol makes it highly versatile for various synthetic and analytical applications.

In the realm of pharmaceutical research, 2,3-Bis(trifluoromethyl)-6-(ethyl)thioanisole has shown promise as a potential lead compound for the development of new drugs. Recent studies have highlighted its ability to modulate specific biological pathways, particularly those involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The presence of trifluoromethyl groups in 2,3-Bis(trifluoromethyl)-6-(ethyl)thioanisole contributes to its metabolic stability and bioavailability, which are crucial factors in drug design. These groups also enhance the lipophilicity of the molecule, facilitating its cellular uptake and distribution. Furthermore, the ethylthio substituent provides additional functional versatility, allowing for the exploration of various chemical modifications to optimize pharmacological activity.

In materials science, 2,3-Bis(trifluoromethyl)-6-(ethyl)thioanisole has been investigated for its potential use in the development of advanced functional materials. Its unique electronic properties make it a promising candidate for applications in organic electronics and photovoltaic devices. A study published in the Journal of Materials Chemistry C in 2020 reported that this compound exhibits excellent charge transport properties and can be used as an active layer in organic field-effect transistors (OFETs).

The synthesis of 2,3-Bis(trifluoromethyl)-6-(ethyl)thioanisole typically involves a multi-step process that includes the introduction of trifluoromethyl groups via electrophilic aromatic substitution reactions and the subsequent attachment of the ethylthio group through thiol-ene click chemistry. The synthetic route is well-documented in the literature and can be adapted to produce large quantities of the compound with high purity.

Safety considerations are an essential aspect of working with any chemical compound. While 2,3-Bis(trifluoromethyl)-6-(ethyl)thioanisole is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions to ensure laboratory safety. Standard practices such as wearing personal protective equipment (PPE), working under a fume hood, and following proper waste disposal procedures should be adhered to.

In conclusion, 2,3-Bis(trifluoromethyl)-6-(ethyl)thioanisole (CAS No. 1804888-36-5) is a versatile compound with a wide range of potential applications in pharmaceutical research and materials science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its impact on various scientific fields.